Cas no 2680701-81-7 (2-[3-(2-{[(Prop-2-en-1-yloxy)carbonyl]amino}ethoxy)phenyl]acetic acid)

• Product Name: 2-[3-(2-{[(Prop-2-en-1-yloxy)carbonyl]amino}ethoxy)phenyl]acetic acid
• CAS No: 2680701-81-7
• MF: C₁₄H₁₇NO₅
• MW: 279.288484334946
• CID: 5782578
• PubChem ID: 165911441
• Update Time: 2025-06-09

2-[3-(2-{[(Prop-2-en-1-yloxy)carbonyl]amino}ethoxy)phenyl]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[3-(2-{[(prop-2-en-1-yloxy)carbonyl]amino}ethoxy)phenyl]acetic acid
• EN300-28285663
• 2680701-81-7
• 2-[3-(2-{[(Prop-2-en-1-yloxy)carbonyl]amino}ethoxy)phenyl]acetic acid

• Inchi： 1S/C14H17NO5/c1-2-7-20-14(18)15-6-8-19-12-5-3-4-11(9-12)10-13(16)17/h2-5,9H,1,6-8,10H2,(H,15,18)(H,16,17)
• InChI Key： ONESWCQEFGBTIG-UHFFFAOYSA-N
• SMILES： O(CCNC(=O)OCC=C)C1=CC=CC(CC(=O)O)=C1

Computed Properties

• Exact Mass: 279.11067264g/mol
• Monoisotopic Mass: 279.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 9
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 84.9Ų

Additional information on 2-[3-(2-{[(Prop-2-en-1-yloxy)carbonyl]amino}ethoxy)phenyl]acetic acid

Introduction to 2-[3-(2-{[(Prop-2-en-1-yloxy)carbonyl]amino}ethoxy)phenyl]acetic acid (CAS No. 2680701-81-7)

2-[3-(2-{[(Prop-2-en-1-yloxy)carbonyl]amino}ethoxy)phenyl]acetic acid (CAS No. 2680701-81-7) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a member of the aryl acetic acid family and is characterized by its unique structural features, which include an alkyl ester group and an amino functional group. These properties make it a promising candidate for various therapeutic applications.

The chemical structure of 2-[3-(2-{[(Prop-2-en-1-yloxy)carbonyl]amino}ethoxy)phenyl]acetic acid is composed of a phenyl ring substituted with an ethoxy group, which is further functionalized with an amino group linked to a propenyl ester. This intricate arrangement of functional groups imparts the compound with specific pharmacological properties, such as enhanced solubility and improved bioavailability. These attributes are crucial for optimizing the compound's performance in various biological systems.

Recent studies have highlighted the potential of 2-[3-(2-{[(Prop-2-en-1-yloxy)carbonyl]amino}ethoxy)phenyl]acetic acid in the treatment of inflammatory diseases. Inflammation is a complex biological response involving multiple signaling pathways and cellular interactions. The compound has been shown to exhibit potent anti-inflammatory effects by modulating key inflammatory mediators such as cytokines and chemokines. This makes it a valuable candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 2-[3-(2-{[(Prop-2-en-1-yloxy)carbonyl]amino}ethoxy)phenyl]acetic acid has also demonstrated promising results in preclinical studies for its potential as an analgesic agent. Pain management remains a significant challenge in healthcare, and the discovery of new analgesic compounds is essential for improving patient outcomes. The compound's ability to reduce pain perception without causing significant side effects makes it an attractive option for further investigation.

The synthesis of 2-[3-(2-{[(Prop-2-en-1-yloxy)carbonyl]amino}ethoxy)phenyl]acetic acid involves a series of well-defined chemical reactions, including esterification, amidation, and substitution reactions. The synthetic route is designed to ensure high yields and purity, which are critical for pharmaceutical applications. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are employed to confirm the structure and purity of the final product.

The safety profile of 2-[3-(2-{[(Prop-2-en-1-yloxy)carbonyl]amino}ethoxy)phenyl]acetic acid has been extensively evaluated through in vitro and in vivo studies. These studies have demonstrated that the compound exhibits low toxicity and good tolerability at therapeutic doses. This favorable safety profile supports its potential use in clinical settings.

Clinical trials are currently underway to assess the efficacy and safety of 2-[3-(2-{[(Prop-2-en-1-yloxy)carbonyl]amino}ethoxy)phenyl]acetic acid in human subjects. Preliminary results from phase I trials have shown promising outcomes, with the compound demonstrating significant therapeutic benefits without major adverse effects. These findings have paved the way for further clinical development and potential market approval.

In conclusion, 2-[3-(2-{[(Prop-2-en-1-yloxy)carbonyl]amino}ethoxy)phenyl]acetic acid (CAS No. 2680701-81-7) represents a promising advancement in the field of medicinal chemistry and pharmaceutical research. Its unique chemical structure, combined with its potent anti-inflammatory and analgesic properties, positions it as a valuable candidate for the development of new therapeutic agents. Ongoing research and clinical trials will continue to elucidate its full potential and contribute to the advancement of healthcare solutions.